4-(4-Hydroxypiperidin-1-yl)-3-nitrobenzoic acid
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Overview
Description
4-(4-Hydroxypiperidin-1-yl)-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C12H14N2O5 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
4-(4-Hydroxypiperidin-1-yl)-3-nitrobenzoic acid and its derivatives have been extensively studied for their synthesis and structural properties. For instance, Sokolova et al. (1975) explored the synthesis and three-dimensional structures of benzoates and p-nitrobenzoates of substituted 4-hydroxypiperidines, which are closely related to this compound (Sokolova, Romanova, Malina, & Unkovskii, 1975). Additionally, Jedrzejas et al. (1995) focused on the crystal structure of 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid, providing insights into the molecular arrangement and hydrogen bonding patterns (Jedrzejas, Luo, Singh, Brouillette, & Air, 1995).
Applications in Biotechnology and Medicine
The compound has been investigated for its potential in various biotechnological and medical applications. For instance, Wang et al. (2018) discussed the versatility of 4-Hydroxybenzoic acid, a compound structurally similar to this compound, in producing value-added bioproducts for applications in areas like food, cosmetics, and pharmacy (Wang, Bilal, Hu, Wang, & Zhang, 2018). Moreover, D'angelo et al. (2008) studied the crystal structures, physico-chemical properties, and anticonvulsant activities of Zn(II) and Co(II) complexes of 3-nitro-4-hydroxybenzoic acid, providing a perspective on the therapeutic potential of such compounds (D'angelo, Morgant, Ghermani, Desmaële, Fraisse, Bonhomme, Dichi, Sghaier, Li, Journaux, & Sorenson, 2008).
Chemical Properties and Degradation
Research has also delved into the chemical properties and degradation pathways of related nitrobenzoic acids. For instance, Chong et al. (2016) reported on the degradation efficiency of 4-nitrobenzoic acid, a compound structurally similar to this compound, using ultrasound in the presence of zero-valence zinc, highlighting methods for environmental remediation (Chong, Song, Zhao, Zhang, & Li, 2016).
Analytical Applications
Freitas et al. (2014) conducted a study on 4-bromomethyl-3-nitrobenzoic acid, a related compound, focusing on its stability-indicating HPLC-UV determination. This highlights the analytical applications of such compounds in pharmaceutical and environmental analysis (de Freitas, Lages, Gonçalves, de Oliveira, & Vianna-Soares, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(4-hydroxypiperidin-1-yl)-3-nitrobenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O5/c15-9-3-5-13(6-4-9)10-2-1-8(12(16)17)7-11(10)14(18)19/h1-2,7,9,15H,3-6H2,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPWZWQDPXCVKOL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.